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Compound of Interest

Compound Name: HKOH-1r

Cat. No.: B8180458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the HKOH-1r fluorescent probe, a valuable

tool for the investigation of oxidative stress, with a specific focus on the detection of hydroxyl

radicals (·OH). The information compiled herein is intended to equip researchers with the

necessary technical details to effectively utilize this probe in their studies.

Introduction to HKOH-1r
HKOH-1r is a highly sensitive and selective fluorescent probe designed for the detection of

endogenous hydroxyl radicals in living cells. The hydroxyl radical is one of the most reactive

and damaging reactive oxygen species (ROS), implicated in a wide array of physiological and

pathological processes. The ability to accurately detect and quantify ·OH is crucial for

understanding its role in cellular signaling, disease pathogenesis, and for the development of

novel therapeutics targeting oxidative stress. HKOH-1r offers a robust method for monitoring

·OH generation via confocal microscopy and flow cytometry.

Physicochemical and Spectroscopic Properties
The HKOH-1r probe possesses specific chemical and spectral characteristics that are

fundamental to its application in detecting hydroxyl radicals.
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Property Value Reference

Chemical Formula C₃₄H₂₅Cl₂I₂NO₁₁ [1]

Molecular Weight 948.28 g/mol [1]

Excitation Maximum (λex) ~500 nm [2]

Emission Maximum (λem) ~520 nm [2]

Appearance Solid

Mechanism of Action
The detection of hydroxyl radicals by HKOH-1r is based on a specific chemical reaction that

results in a significant increase in fluorescence. While the precise structure of HKOH-1r is not

publicly disclosed in the reviewed literature, the general mechanism for similar probes involves

the interaction of the highly reactive hydroxyl radical with a non-fluorescent probe molecule,

leading to a structural transformation that yields a highly fluorescent product. This "turn-on"

fluorescence response allows for the sensitive detection of ·OH. For a related probe, HKOH-1,

the reaction with ·OH leads to the formation of a larger π-conjugated system, which is

responsible for the fluorescence emission.
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HKOH-1r (Non-fluorescent) Fluorescent ProductStructural ChangeHydroxyl Radical (·OH) Reaction

Preparation

Cell Staining

Analysis

Prepare 10 mM Stock Solution in DMSO

Prepare 1-10 µM Working Solution

Incubate with HKOH-1r (15-30 min)

Culture Cells

Wash Cells

Induce Oxidative Stress (Optional)

Confocal Microscopy or Flow Cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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